methyl 2-fluoro-1,3-thiazole-5-carboxylate
Overview
Description
Methyl 2-fluoro-1,3-thiazole-5-carboxylate (MFT) is a novel fluorinated thiazole carboxylate compound with potential applications as a pharmaceutical, agricultural, and industrial chemical. MFT is a versatile organic compound that can be used as a starting material for synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. MFT has been studied extensively in the laboratory and has been found to have a variety of biological and biochemical activities.
Scientific Research Applications
Methyl 2-fluoro-1,3-thiazole-5-carboxylate has been studied extensively in the laboratory for its potential scientific research applications. methyl 2-fluoro-1,3-thiazole-5-carboxylate has been found to have antibacterial, antifungal, and antiviral activities. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes, which are involved in inflammation. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to have antioxidant activity, and it has been studied as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of methyl 2-fluoro-1,3-thiazole-5-carboxylate is not yet fully understood. However, it is believed that methyl 2-fluoro-1,3-thiazole-5-carboxylate acts by inhibiting the activity of certain enzymes, including acetylcholinesterase and 5-lipoxygenase. methyl 2-fluoro-1,3-thiazole-5-carboxylate is also believed to act as an antioxidant, and it is thought to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects
methyl 2-fluoro-1,3-thiazole-5-carboxylate has been found to have a variety of biochemical and physiological effects. methyl 2-fluoro-1,3-thiazole-5-carboxylate has been found to inhibit the activity of acetylcholinesterase, which is involved in the regulation of neurotransmitter release. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to inhibit the activity of 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes, which are involved in inflammation. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to have antioxidant activity, and it has been found to reduce oxidative stress and scavenge free radicals. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to have anti-inflammatory, anti-bacterial, and anti-viral activity.
Advantages and Limitations for Lab Experiments
Methyl 2-fluoro-1,3-thiazole-5-carboxylate has several advantages and limitations for lab experiments. methyl 2-fluoro-1,3-thiazole-5-carboxylate is a relatively stable compound and is easy to synthesize. methyl 2-fluoro-1,3-thiazole-5-carboxylate has also been found to be an effective inhibitor of a variety of enzymes, including acetylcholinesterase and 5-lipoxygenase, and it has been found to have antioxidant and anti-inflammatory activities. However, methyl 2-fluoro-1,3-thiazole-5-carboxylate is not water-soluble and is not suitable for use in aqueous systems.
Future Directions
Methyl 2-fluoro-1,3-thiazole-5-carboxylate has potential applications as a pharmaceutical, agricultural, and industrial chemical. Future research should focus on further exploring the biochemical and physiological effects of methyl 2-fluoro-1,3-thiazole-5-carboxylate, as well as its potential applications as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. Additionally, research should focus on the development of methods for synthesizing methyl 2-fluoro-1,3-thiazole-5-carboxylate in aqueous systems, as well as methods for increasing its solubility in aqueous systems. Finally, research should focus on the development of methods for increasing the stability of methyl 2-fluoro-1,3-thiazole-5-carboxylate and increasing its shelf life.
Synthesis Methods
Methyl 2-fluoro-1,3-thiazole-5-carboxylate can be synthesized using a variety of methods. The most common method is the reaction of 5-chloro-2-fluoro-1,3-thiazole and ethyl-2-fluorocarboxylate. This reaction is conducted in the presence of a base, such as sodium hydroxide, and a catalyst, such as pyridine. The reaction yields a mixture of methyl 2-fluoro-1,3-thiazole-5-carboxylate and ethyl 2-fluoro-1,3-thiazole-5-carboxylate. The product can then be purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-fluoro-1,3-thiazole-5-carboxylate involves the reaction of 2-aminothiophenol with ethyl fluoroacetate followed by cyclization and esterification.", "Starting Materials": [ "2-aminothiophenol", "ethyl fluoroacetate", "sodium ethoxide", "sulfuric acid", "methanol" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophenol in methanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl fluoroacetate to the mixture and stir for an additional 2 hours at room temperature.", "Step 3: Acidify the mixture with sulfuric acid and heat to reflux for 2 hours.", "Step 4: Cool the mixture and extract the product with ethyl acetate.", "Step 5: Wash the organic layer with water and brine, then dry over magnesium sulfate.", "Step 6: Concentrate the solution and purify the product by column chromatography to obtain methyl 2-fluoro-1,3-thiazole-5-carboxylate." ] } | |
CAS RN |
1806489-90-6 |
Product Name |
methyl 2-fluoro-1,3-thiazole-5-carboxylate |
Molecular Formula |
C5H4FNO2S |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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